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Compound of Interest

Compound Name: MD-222

Cat. No.: B8146292

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of the potent PROTAC degrader, MD-222.

This document provides critical safety and logistical information for the handling of MD-222, a
first-in-class, highly potent proteolysis targeting chimera (PROTAC) degrader of Mouse Double
Minute 2 homolog (MDMZ2).[1][2] Given its cytotoxic potential and high potency, stringent
adherence to the following protocols is mandatory to ensure personnel safety and prevent
environmental contamination.

Hazard Identification and Quantitative Data

MD-222 is a potent compound designed to induce the degradation of the MDM2 protein, a key
negative regulator of the p53 tumor suppressor.[1][2] While a specific Safety Data Sheet (SDS)
for MD-222 is not publicly available, data from a structurally similar compound, "PROTAC
MDM2 Degrader-2," indicates that it should be handled as a hazardous substance.[3] The
primary risks associated with MD-222 and similar potent compounds include acute oral toxicity
and high aquatic toxicity with long-lasting effects.[3]
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Property

Data Source

GHS Classification

Acute toxicity, Oral (Category 3]

4)
Acute aquatic toxicity 3]
(Category 1)
Chronic aquatic toxicity 3]
(Category 1)
Molecular Formula CasHa7Cl2FN6Os
Molecular Weight 893.83 g/mol
Solubility Soluble in DMSO
Store at -20°C (powder) or
Storage [11[3]

-80°C (in solvent)

Personal Protective Equipment (PPE) and

Engineering Controls

Due to the potent nature of MD-222, a multi-layered approach to PPE and engineering controls
IS essential to minimize exposure.

Engineering Controls:

e Chemical Fume Hood: All handling of MD-222 powder and preparation of solutions must be
conducted in a certified chemical fume hood to prevent inhalation of aerosols.

o Containment: For procedures with a higher risk of aerosol generation, such as sonication or
vortexing, consider using a glove box or other containment enclosure.

Personal Protective Equipment (PPE):

» Gloves: Wear two pairs of nitrile gloves at all times when handling the compound or
contaminated surfaces. Change gloves immediately if contaminated.[4]
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o Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against
splashes and aerosols.[5][6]

o Lab Coat: A dedicated lab coat, preferably a disposable or barrier coat, must be worn and
buttoned completely.[6]

» Respiratory Protection: For operations outside of a fume hood or in case of a spill, a NIOSH-
approved respirator with appropriate cartridges is required.

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store MD-222 in a clearly labeled, sealed container in a designated, secure location at the
recommended temperature (-20°C for powder, -80°C for solutions in solvent).[1][3]

Solution Preparation:

» Don all required PPE before entering the designated handling area.

Perform all operations within a chemical fume hood.

Carefully weigh the required amount of MD-222 powder.

Slowly add the solvent (e.g., DMSO) to the powder to avoid aerosolization.

Ensure the compound is fully dissolved before use.

Handling:

e Avoid all direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.[3]

» Wash hands thoroughly after handling, even if gloves were worn.[3]

Spill Management:
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o Small Spills (in a fume hood):

o Decontaminate the area with an appropriate solvent (e.g., 70% ethanol).

o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbent material in a sealed, labeled hazardous waste container.
o Large Spills (or spills outside a fume hood):

o Evacuate the area immediately.

o Alert laboratory personnel and the institutional safety office.

o Restrict access to the area until it has been decontaminated by trained personnel.
Disposal:

« All waste contaminated with MD-222, including empty containers, used PPE, and absorbent
materials, must be disposed of as hazardous chemical waste.[7]

» Follow all institutional, local, and national regulations for hazardous waste disposal.[7] Do not
dispose of MD-222 down the drain or in general waste.[7]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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